Cas no 24991-47-7 (Poly(4-chlorostyrene))

Poly(4-chlorostyrene) is a halogenated polystyrene derivative characterized by the presence of a chlorine substituent on the aromatic ring. This modification enhances the polymer's thermal stability, flame retardancy, and chemical resistance compared to unsubstituted polystyrene. The chlorine group also improves compatibility with polar solvents and increases rigidity, making it suitable for high-performance applications. Poly(4-chlorostyrene) is often utilized in specialty coatings, adhesives, and electronic materials where enhanced durability and resistance to degradation are required. Its synthetic versatility allows for further functionalization, enabling tailored properties for specific industrial or research applications. The polymer's balanced mechanical and thermal properties make it a valuable material in advanced polymer systems.

Poly(4-chlorostyrene) structure

Product Name:Poly(4-chlorostyrene)

CAS No:24991-47-7

MF:C₈H₇Cl

MW:138.59418129921

CID:52605

PubChem ID:14085

Update Time:2025-05-27

Poly(4-chlorostyrene) Chemical and Physical Properties

Names and Identifiers

- Poly(4-chlorostyrene)
- POLY(4-CHLOROSTYRENE) AVERAGE MW CA. 75,000 (GPC)
- Poly(4-chlorostyrene)1GR
- Poly(4-chlorostyrene)5GR
- 4-Chlorostyrene resin
- poly(1-(4-chlorophenyl)ethylene)
- Styrene,p-chloro-, homopolymer (6CI)
- Styrene, p-chloro-, polymers (8CI)
- 4-Chlorostyrene homopolymer
- 4-Chlorostyrene polymer
- Atacticpoly(p-chlorostyrene)
- Poly(p-chlorostyrene)
- p-Chlorostyrene homopolymer
- p-Chlorostyrene polymer
- P-CHLOROSTYRENE [HSDB]
- BCP29343
- InChI=1/C8H7Cl/c1-2-7-3-5-8(9)6-4-7/h2-6H,1H
- D89229
- NSC18603
- Benzene, 1-chloro-4-ethenyl-
- 4-vinylphenylchloride
- Styrene, 4-chloro-
- 4-Chlorostyrene, 97%
- 1073-67-2
- 4-Chlorostyrene contains 500 ppm 4-tert-butylcatechol as inhibitor
- HSDB 3451
- EN300-21204
- J-504514
- A19742
- NSC 18603
- Benzene, 1-chloro-4-ethenyl-, homopolymer
- 1-Chloro-4-vinylbenzene #
- F0001-0150
- SY011297
- Q27289507
- 4-vinylphenyl chloride
- T0J05U220F
- DTXSID4061464
- Parachlorostyrene
- CS-W013324
- 1-chloro-4-ethenylbenzene
- EINECS 214-028-8
- W15543
- 4-Chlorostyrene, stabilized
- P-CHLOROSTYRENE
- para-chlorostyrene
- Styrene, p-chloro-
- NSC-18603
- SCHEMBL14902
- 1-Chloro-4-vinylbenzene;Parachlorostyrene
- PS-11934
- NS00023455
- 1-Chloro-4-vinylbenzene
- UNII-T0J05U220F
- 4-Chlorostyrene, 97.0%(GC), contains 500ppm TBC as stabilizer
- 24991-47-7
- SCHEMBL12112983
- C8H7Cl
- AKOS000121559
- 4-Chlorostyrene, 97%, contains 500 ppm 4-tert-butylcatechol as inhibitor
- 4-Chlorostyrene
- AMY40227
- 4-Chlorostyrene (stabilized with TBC)
- FT-0618265
- Benzene, 4-chloro-1-ethenyl-
- MFCD00000632
- Styrene, pchloro
- Benzene, 1chloro4ethenyl
- 4chlorostyrene
- Styrene, 4chloro
- DB-003474
- DTXCID8033069
- Inchi： 1S/C8H7Cl/c1-2-7-3-5-8(9)6-4-7/h2-6H,1H2
- InChI Key： KTZVZZJJVJQZHV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C=C)=CC=1

Computed Properties

Exact Mass: 138.0236279g/mol
Monoisotopic Mass: 138.0236279g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 90.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 3.7
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: powder
Density: 1.55
Boiling Point: 192 ºC
Solubility: Not available

Poly(4-chlorostyrene) Security Information

WGK Germany：3
Safety Instruction： S24/25
Safety Term：S24/25

Poly(4-chlorostyrene) Customs Data

HS CODE：39119000

Poly(4-chlorostyrene) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	434124-1G	Poly(4-chlorostyrene)	24991-47-7		1g	¥1071.62	2023-12-06
A2B Chem LLC	AY00221-1g	Benzene, 1-chloro-4-ethenyl-, homopolymer	24991-47-7	average Mw ~75,000 by GPC, powder	1g	$429.00	2024-04-20
A2B Chem LLC	AY00221-5g	Benzene, 1-chloro-4-ethenyl-, homopolymer	24991-47-7		5g	$333.00	2023-12-31